Cas no 209960-91-8 (2-Methoxy-4-morpholinoaniline)

• Product Name: 2-Methoxy-4-morpholinoaniline
• CAS No: 209960-91-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD09972210
• CID: 858668
• PubChem ID: 414960
• Update Time: 2025-11-06

2-Methoxy-4-morpholinoaniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-morpholinoaniline
• 2-methoxy-4-(4-morpholinyl)Benzenamine
• 2-methoxy-4-morpholin-4-ylaniline
• 2-methoxy-4-morpholin-4-yl-phenylamine
• 2-methoxy-4-morpholino-4-yl-phenylamine
• 2-Methoxy-4-morpholinobenzenamine
• 2-methoxy-4-N-morpholine-aniline
• methoxymorpholinoaniline
• BCP31170
• 209960-91-8
• GQY
• DB-066397
• Benzenamine, 2-methoxy-4-(4-morpholinyl)-
• SY104233
• BQTMHUUWYHEPNQ-UHFFFAOYSA-N
• SCHEMBL223337
• 2-methoxy-4-(morpholin-4-yl)aniline
• 2-methoxy-4-morpholinyl-phenylamine
• DTXSID70328889
• AKOS005071463
• CS-0147956
• J-509806
• F11152
• MFCD09972210
• AC-0703
• [2-(methyloxy)-4-(4-morpholinyl)phenyl]amine
• 2-(methyloxy)-4-(4-morpholinyl)aniline
• EN300-6744096
• 2-methoxy-4-morpholin-4-yl-aniline

• MDL： MFCD09972210
• Inchi： 1S/C11H16N2O2/c1-14-11-8-9(2-3-10(11)12)13-4-6-15-7-5-13/h2-3,8H,4-7,12H2,1H3
• InChI Key： BQTMHUUWYHEPNQ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=C(C=2)OC)N)CC1

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 78-80°
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 47.72000
• LogP: 1.76020

2-Methoxy-4-morpholinoaniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-Methoxy-4-morpholinoaniline

Professional Introduction to 2-Methoxy-4-morpholinoaniline (CAS No. 209960-91-8)

2-Methoxy-4-morpholinoaniline, identified by its Chemical Abstracts Service (CAS) number 209960-91-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining a methoxy group and a morpholino substituent with an aniline core, has garnered considerable attention due to its potential applications in drug discovery and development.

The structural configuration of 2-Methoxy-4-morpholinoaniline imparts distinct chemical properties that make it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of the morpholino group enhances solubility and metabolic stability, while the methoxy group contributes to electronic modulation, influencing reactivity and binding affinity. These features are particularly relevant in the design of small-molecule inhibitors targeting biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-Methoxy-4-morpholinoaniline with biological targets more efficiently. Studies have demonstrated its potential as a scaffold for developing novel therapeutic agents by leveraging its ability to interact with enzymes and receptors. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against specific kinases implicated in tumor progression, highlighting its promise as a lead compound for further optimization.

In the realm of drug discovery, the synthesis of derivatives of 2-Methoxy-4-morpholinoaniline has been a focal point for medicinal chemists. By modifying the substituents or introducing additional functional groups, researchers aim to enhance pharmacokinetic profiles and improve therapeutic efficacy. The morpholino moiety, in particular, has been shown to enhance oral bioavailability and reduce toxicity, making it an attractive feature for drug candidates intended for clinical use.

The role of 2-Methoxy-4-morpholinoaniline extends beyond mere intermediates; it serves as a building block for more complex molecules with tailored biological activities. Its versatility allows for the exploration of diverse chemical spaces, enabling the identification of novel scaffolds with improved pharmacological properties. This adaptability is crucial in addressing the growing challenge of drug resistance and developing next-generation therapeutics.

Current research initiatives are focusing on harnessing the synthetic potential of 2-Methoxy-4-morpholinoaniline to develop innovative drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize synthetic routes and evaluate biological activity in vitro and in vivo. These studies not only aim to validate the therapeutic potential of this compound but also to establish robust methodologies for its scalable production.

The integration of high-throughput screening (HTS) technologies with traditional medicinal chemistry approaches has accelerated the discovery process for compounds like 2-Methoxy-4-morpholinoaniline. HTS allows for rapid evaluation of large libraries of compounds against various biological targets, facilitating the identification of hits that can be further refined into lead candidates. This synergy between computational methods and experimental validation is pivotal in streamlining drug development pipelines.

The future prospects for 2-Methoxy-4-morpholinoaniline are promising, with ongoing research exploring its applications in emerging therapeutic areas such as precision medicine and immunotherapy. Its unique structural features make it a versatile tool for designing molecules that can modulate complex disease pathways. As our understanding of biological systems continues to evolve, compounds like this are poised to play a critical role in developing innovative treatments.

In conclusion, 2-Methoxy-4-morpholinoaniline (CAS No. 209960-91-8) represents a significant advancement in pharmaceutical chemistry, offering a rich structural framework for drug discovery and development. Its combination of favorable chemical properties and synthetic adaptability positions it as a valuable asset in the quest for novel therapeutics. Continued research efforts will undoubtedly uncover new applications and refine methodologies for its utilization, further solidifying its importance in the field.